Cas no 19447-75-7 (Thiocyanic acid,2-amino-9H-purin-6-yl ester)

Thiocyanic acid,2-amino-9H-purin-6-yl ester structure
19447-75-7 structure
Product Name:Thiocyanic acid,2-amino-9H-purin-6-yl ester
CAS No:19447-75-7
MF:C6H4N6S
MW:192.201157569885
CID:227299
PubChem ID:167815
Update Time:2025-04-19

Thiocyanic acid,2-amino-9H-purin-6-yl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,2-amino-9H-purin-6-yl ester
    • (2-amino-7H-purin-6-yl) thiocyanate
    • 19447-75-7
    • 2-Imino-3,9-dihydro-2H-purin-6-yl thiocyanate
    • DTXSID40941185
    • Thiocyanic acid, 2-amino-9H-purin-6-yl ester
    • SCHEMBL2891515
    • 2-Amino-6-thiocyanatopurine
    • Inchi: 1S/C6H4N6S/c7-1-13-5-3-4(10-2-9-3)11-6(8)12-5/h2H,(H3,8,9,10,11,12)
    • InChI Key: RHEXKZZHHUNILP-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C2=C(N=C(N)N=1)N=CN2

Computed Properties

  • Exact Mass: 191.01419
  • Monoisotopic Mass: 192.02181533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 101.37
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